Cas no 895240-89-8 (Benzaldehyde, 4-methoxy-3-(4-methoxybutyl)-)

• Product Name: Benzaldehyde, 4-methoxy-3-(4-methoxybutyl)-
• CAS No: 895240-89-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1942389
• PubChem ID: 86248146
• Update Time: 2025-04-21

Benzaldehyde, 4-methoxy-3-(4-methoxybutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-methoxy-3-(4-methoxybutyl)-
• TTYYPYISIMGOPP-UHFFFAOYSA-N
• 895240-89-8
• DB-106877
• SCHEMBL2933054
• 4-Methoxy-3-(4-methoxy-butyl)-benzaldehyde

• Inchi： 1S/C13H18O3/c1-15-8-4-3-5-12-9-11(10-14)6-7-13(12)16-2/h6-7,9-10H,3-5,8H2,1-2H3
• InChI Key： TTYYPYISIMGOPP-UHFFFAOYSA-N
• SMILES： O(C)CCCCC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 222.125594432Da
• Monoisotopic Mass: 222.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų